2-(2-Phenylacetamido)hexanedioic acid
Description
2-(2-Phenylacetamido)hexanedioic acid is a synthetic organic compound featuring a hexanedioic acid backbone substituted with a phenylacetamido group at the second carbon. Its structure combines a hydrophobic aromatic moiety (phenyl group) with hydrophilic carboxylic acid functionalities, making it a candidate for studies in drug design, chelation chemistry, and metabolic pathways.
Properties
Molecular Formula |
C14H17NO5 |
|---|---|
Molecular Weight |
279.29 g/mol |
IUPAC Name |
2-[(2-phenylacetyl)amino]hexanedioic acid |
InChI |
InChI=1S/C14H17NO5/c16-12(9-10-5-2-1-3-6-10)15-11(14(19)20)7-4-8-13(17)18/h1-3,5-6,11H,4,7-9H2,(H,15,16)(H,17,18)(H,19,20) |
InChI Key |
NUGWOCPEVIBLNU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC(CCCC(=O)O)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-Phenylacetamido)hexanedioic acid typically involves the following steps:
Starting Materials: The synthesis begins with hexanedioic acid and phenylacetic acid.
Amidation Reaction: Phenylacetic acid is first converted to its corresponding amide using an appropriate amine, such as ammonia or an amine derivative.
Coupling Reaction: The resulting phenylacetamide is then coupled with hexanedioic acid under specific reaction conditions, often involving a coupling agent like dicyclohexylcarbodiimide (DCC) or N,N’-diisopropylcarbodiimide (DIC).
Purification: The final product is purified using techniques such as recrystallization or chromatography.
Industrial Production Methods
In an industrial setting, the production of 2-(2-Phenylacetamido)hexanedioic acid may involve large-scale batch or continuous processes. The reaction conditions are optimized for yield and purity, and the use of automated systems ensures consistent quality. The purification steps are also scaled up, often involving advanced separation techniques like high-performance liquid chromatography (HPLC).
Chemical Reactions Analysis
Types of Reactions
2-(2-Phenylacetamido)hexanedioic acid can undergo various chemical reactions, including:
Oxidation: The phenylacetamido group can be oxidized to form corresponding oxides.
Reduction: The compound can be reduced to form amines or alcohols.
Substitution: The amido group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions) are employed.
Major Products
Oxidation: Oxidized derivatives of the phenylacetamido group.
Reduction: Amines or alcohols derived from the reduction of the amido group.
Substitution: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
2-(2-Phenylacetamido)hexanedioic acid has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anti-inflammatory effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(2-Phenylacetamido)hexanedioic acid involves its interaction with specific molecular targets. The phenylacetamido group can interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues: Functional Group Variations
Table 1: Structural Comparison of Key Compounds
Physicochemical Properties and Reactivity
- Polarity and Solubility: The hexanedioic acid backbone in 2-(2-Phenylacetamido)hexanedioic acid enhances hydrophilicity compared to shorter-chain analogs like phenaceturic acid (C₁₀H₁₁NO₃). This may improve water solubility but reduce membrane permeability .
- Chelation Potential: The dual carboxylic acid groups in hexanedioic acid derivatives suggest metal-binding capabilities, analogous to compounds like 2,2-diphenyl-2-hydroxyacetic acid (benzilic acid), which forms stable complexes with transition metals .
Biological Activity
2-(2-Phenylacetamido)hexanedioic acid, also known as a derivative of hexanedioic acid with an acetamide substitution, has garnered attention in various fields, particularly in medicinal chemistry and biochemistry. This compound's biological activity is of significant interest due to its potential therapeutic applications, particularly in inflammatory and metabolic disorders.
Chemical Structure and Properties
The chemical structure of 2-(2-Phenylacetamido)hexanedioic acid can be represented as follows:
- Molecular Formula : C_{12}H_{15}N_{1}O_{4}
- Molecular Weight : 235.25 g/mol
This compound features a hexanedioic acid backbone with a phenylacetamido group, which may influence its interaction with biological targets.
Biological Activity Overview
The biological activity of 2-(2-Phenylacetamido)hexanedioic acid has been explored through various studies, focusing on its anti-inflammatory properties, enzyme inhibition, and potential as a therapeutic agent.
Anti-inflammatory Properties
Research indicates that compounds similar to 2-(2-Phenylacetamido)hexanedioic acid exhibit significant anti-inflammatory effects. These effects are primarily attributed to the modulation of inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the downregulation of pro-inflammatory cytokines.
Table 1: Anti-inflammatory Activity Comparison
| Compound | IC50 (µM) | Mechanism of Action |
|---|---|---|
| 2-(2-Phenylacetamido)hexanedioic acid | TBD | COX inhibition, cytokine modulation |
| Aspirin | 15 | COX-1 and COX-2 inhibition |
| Ibuprofen | 20 | COX inhibition |
Note: TBD = To Be Determined
Enzyme Inhibition
The compound has shown potential as an enzyme inhibitor. Specifically, it may inhibit certain amidases and esterases involved in metabolic processes. This inhibition can lead to altered metabolic pathways, which could be beneficial in conditions such as obesity or diabetes.
Case Study: Amidase Inhibition
In a study involving Pseudomonas acidovorans, it was found that amidase activity could be significantly influenced by compounds structurally related to 2-(2-Phenylacetamido)hexanedioic acid. The optimal conditions for amidase activity were determined at pH 8.5 and 40°C, with notable stability under these conditions .
Research Findings
Recent studies have focused on the pharmacological implications of 2-(2-Phenylacetamido)hexanedioic acid. For instance:
- Inflammatory Bowel Disease (IBD) : The compound's structural analogs have been investigated for their potential in treating chronic inflammatory conditions like Crohn's disease and ulcerative colitis. These studies suggest that such compounds could offer symptom relief by targeting specific inflammatory pathways .
- Antimicrobial Activity : Similar compounds have demonstrated activity against both Gram-positive and Gram-negative bacteria, suggesting that 2-(2-Phenylacetamido)hexanedioic acid might also possess antimicrobial properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
